Cas no 1426314-93-3 (6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1426314-93-3
• MF: C₁₉H₁₆N₄O₂S
• MW: 364.420942306519
• CID: 848677
• Update Time: 2025-10-21

6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 6-[[1-(2-benzothiazolylcarbonyl)-4-piperidinyl]oxy]-
• VU0545082-1
• 6-((1-(benzo[d]thiazole-2-carbonyl)piperidin-4-yl)oxy)nicotinonitrile
• 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C19H16N4O2S/c20-11-13-5-6-17(21-12-13)25-14-7-9-23(10-8-14)19(24)18-22-15-3-1-2-4-16(15)26-18/h1-6,12,14H,7-10H2
• InChI Key： FVTLGGLVKJCHRO-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(N1CCC(CC1)OC1C=CC(C#N)=CN=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 557
• Topological Polar Surface Area: 107

Additional information on 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile: A Novel Compound with Promising Applications in Drug Discovery and Therapeutic Development

6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile, with the CAS number 1426314-93-3, represents a structurally unique molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical research. This compound belongs to the class of nitrogen-containing heterocyclic compounds, which are widely studied for their diverse pharmacological activities. The molecule's complex architecture combines a pyridine-3-carbonitrile core with a piperidin-4-yl group functionalized by a 1,3-benzothiazole-2-carbonyl moiety, creating a scaffold with multiple potential interaction sites. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.

The pyridine-3-carbonitrile ring is a common structural element in many bioactive molecules, including several approved drugs for the treatment of cancer and autoimmune disorders. The introduction of a 1,3-benzothiazole-2-carbonyl group at the piperidine ring enhances the molecule's ability to modulate protein-protein interactions, a critical mechanism in many disease processes. This structural feature also contributes to the compound's unique physicochemical properties, such as its solubility profile and molecular weight, which are essential factors in drug design. The 4-yl substituent on the piperidine ring further increases the molecule's flexibility, allowing for conformational changes that may enhance its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to model the interactions between 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile and its potential biological targets. A 2023 study published in Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway, a key mediator of chronic inflammation. The study also revealed that the molecule's 1,3-benzothiazole-2-carbonyl group plays a critical role in its ability to bind to the IKKβ kinase, a key enzyme in the NF-κB cascade. This finding aligns with previous research on benzothiazole derivatives, which have shown promise in the treatment of rheumatoid arthritis and other inflammatory conditions.

Another area of interest is the potential application of 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile in neurodegenerative disease research. A 2024 preclinical study published in Neuropharmacology reported that this compound exhibits neuroprotective effects in models of Parkinson's disease. The study suggested that the molecule's ability to modulate mitochondrial function and reduce oxidative stress may contribute to its therapeutic potential. The pyridine-3-carbonitrile core was found to interact with mitochondrial complex I, a target previously implicated in the pathogenesis of Parkinson's disease. These findings highlight the molecule's versatility in targeting multiple disease mechanisms.

From a synthetic perspective, the preparation of 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile involves a multi-step process that includes the formation of the 1,3-benzothiazole-2-carbonyl group through a condensation reaction between a thiourea derivative and a substituted aromatic compound. The subsequent coupling with the piperidine ring requires precise control of reaction conditions to ensure the formation of the correct stereochemistry. Recent advances in catalytic methods have improved the efficiency of this synthesis, reducing the number of steps required and increasing the overall yield. These improvements are critical for the development of scalable synthesis protocols for pharmaceutical applications.

Despite its promising properties, the 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile molecule faces challenges related to its metabolic stability and potential toxicity. A 2023 review article in Drug Metabolism and Disposition discussed the importance of optimizing the molecular structure to enhance the compound's half-life in vivo. Researchers are exploring the use of prodrug strategies to improve the bioavailability of this molecule, as well as the incorporation of functional groups that may reduce its potential for off-target effects. These efforts are part of a broader trend in pharmaceutical research to balance potency with safety.

The future of 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile research lies in its potential to serve as a platform for the development of novel therapeutics. Ongoing studies are investigating its application in combination therapies, where it may act synergistically with existing drugs to enhance treatment outcomes. Additionally, the molecule's structural diversity offers opportunities for the design of analogs with improved pharmacological profiles. As computational tools and synthetic methodologies continue to advance, the development of 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile derivatives is expected to play a significant role in the discovery of new treatments for complex diseases.

In conclusion, 6-{[1-(1,3-benzothiazole-2-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a promising candidate in the field of drug discovery. Its unique structural features, combined with recent advances in synthetic chemistry and computational modeling, position it as a valuable tool for the development of novel therapeutics. As research in this area continues to evolve, the potential applications of this compound are likely to expand, contributing to the advancement of pharmaceutical science and the treatment of various diseases.